Cas no 21487-24-1 (1H-Pyrazole, 1-ethenyl-3,5-dimethyl-4-nitro-)

• Product Name: 1H-Pyrazole, 1-ethenyl-3,5-dimethyl-4-nitro-
• CAS No: 21487-24-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1408471
• PubChem ID: 13498185
• Update Time: 2025-04-20

1H-Pyrazole, 1-ethenyl-3,5-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-ethenyl-3,5-dimethyl-4-nitro-
• 1-ethenyl-3,5-dimethyl-4-nitropyrazole
• 21487-24-1
• 1-Ethenyl-3,5-dimethyl-4-nitro-1H-pyrazole
• DTXSID30542261
• 1-vinyl-3,5-dimethyl-4-nitropyrazole

• Inchi： 1S/C7H9N3O2/c1-4-9-6(3)7(10(11)12)5(2)8-9/h4H,1H2,2-3H3
• InChI Key： FGUSWKFZEXMPOO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C=C)C=1C)=O

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96